Cas no 1040674-23-4 (1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040674-23-4
• MF: C₁₈H₂₅N₃O₇S
• MW: 427.472003698349
• CID: 6319083
• PubChem ID: 27377681
• Update Time: 2025-08-05

1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3-dimethyl-8-((2,3,4-trimethoxyphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3-dimethyl-8-(2,3,4-trimethoxyphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1040674-23-4
• VU0642780-1
• F5347-0117
• AKOS024507898

• Inchi： 1S/C18H25N3O7S/c1-19-16(22)18(20(2)17(19)23)8-10-21(11-9-18)29(24,25)13-7-6-12(26-3)14(27-4)15(13)28-5/h6-7H,8-11H2,1-5H3
• InChI Key： XWYODFBORAKVCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1OC)OC)OC)(N1CCC2(C(N(C)C(N2C)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 427.14132132g/mol
• Monoisotopic Mass: 427.14132132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

1,3-Dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

The compound with CAS No 1040674-23-4, commonly referred to as 1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure and the presence of a sulfonyl group attached to a trimethoxybenzene moiety. The molecule's structure is further enhanced by the presence of two methyl groups and two ketone groups within the triazaspiro ring system.

Recent studies have highlighted the potential of this compound as a biologically active molecule due to its ability to interact with various molecular targets in cellular systems. The trimethoxybenzene sulfonyl group is particularly notable for its role in modulating the compound's pharmacokinetic properties and its ability to enhance bioavailability. This feature makes it a promising candidate for drug delivery systems and targeted therapy applications.

The synthesis of 1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Researchers have employed various strategies to optimize the reaction conditions for the formation of this spirocyclic compound. These include the use of transition metal catalysts and microwave-assisted synthesis techniques to improve reaction efficiency and yield.

One of the most intriguing aspects of this compound is its biological activity profile. Preclinical studies have demonstrated that it exhibits potent inhibitory effects against several enzymes associated with inflammatory processes and oxidative stress. For instance, it has shown significant activity against cyclooxygenase (COX) and nitric oxide synthase (NOS) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

Moreover, the trimethoxybenzene sulfonyl group has been found to contribute significantly to the compound's ability to cross cellular membranes and localize within specific subcellular compartments. This property enhances its efficacy in targeting intracellular pathogens and has led to investigations into its potential use in antiviral therapies.

In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics calculations have been employed to elucidate the binding interactions of this compound with various biological targets. These studies have provided valuable insights into the role of specific functional groups in mediating these interactions. For example, the sulfonyl group has been identified as a key determinant in stabilizing interactions with negatively charged residues on protein surfaces.

The application of this compound extends beyond pharmacology into materials science due to its unique electronic properties. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties for applications in optoelectronics and sensor technologies.

In conclusion, 1040674-23-4 (1,3-dimethyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione) represents a fascinating example of how complex organic molecules can be engineered to address diverse challenges across multiple scientific disciplines. Its versatile structure and promising biological activity profile make it a subject of continued interest for researchers seeking innovative solutions in drug discovery and materials development.